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Compound of Interest

Compound Name: Catharanthine Tartrate

Cat. No.: B15577688 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal

of Catharanthine Tartrate. Given the nature of this compound, a diligent and cautious

approach to safety is paramount. This guide offers procedural, step-by-step advice to ensure

the well-being of laboratory personnel and the integrity of your research.

Catharanthine Tartrate is an indole alkaloid and a precursor in the biosynthesis of the

antimitotic agents vinblastine and vincristine.[1] While Safety Data Sheets (SDS) from various

suppliers may present conflicting hazard classifications, it is best practice to handle this

compound with a high degree of caution, assuming it to be hazardous. One supplier has

classified it as harmful if swallowed, causing skin and serious eye irritation, and potentially

causing respiratory irritation.[2]

Essential Personal Protective Equipment (PPE) and
Safety Measures
A multi-layered approach to personal protection is essential when working with Catharanthine
Tartrate. The following table summarizes the recommended PPE and safety protocols.
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Area of Protection
Required Equipment and

Procedures
Rationale

Respiratory Protection

A NIOSH-approved respirator

is recommended, especially

when handling the powder

form or creating aerosols.[2][3]

Use in a well-ventilated area,

preferably within a chemical

fume hood.[2][4]

To prevent inhalation of the

compound, which may cause

respiratory tract irritation.[2][3]

Eye and Face Protection

Safety goggles with side-

shields or a face shield are

mandatory.[2]

To protect against splashes

and dust that can cause

serious eye irritation.[2]

Hand Protection

Wear impervious, chemical-

resistant gloves.[2][3] Gloves

should be inspected before

use and disposed of properly

after handling the material.[3]

To prevent skin contact, as the

compound can cause skin

irritation.[2][3]

Body Protection

A lab coat or impervious

clothing is required.[2] For

tasks with a higher risk of

spillage, chemical-resistant

coveralls may be appropriate.

[5]

To protect the skin from

accidental contact and

contamination of personal

clothing.

Hygiene Practices

Wash hands thoroughly after

handling.[2] Do not eat, drink,

or smoke in the laboratory.[2]

To prevent accidental ingestion

and cross-contamination.

Procedural Guidance for Handling and Disposal
Handling:

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Read and understand the Safety Data Sheet.
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Weighing and Transfer: Conduct all weighing and transfer operations of the solid compound

within a chemical fume hood to minimize inhalation exposure.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Avoid Dust and Aerosol Formation: Handle the compound in a manner that minimizes the

generation of dust and aerosols.[2]

Storage:

Store Catharanthine Tartrate in a tightly sealed container in a cool, dry, and well-ventilated

area.[2]

Recommended storage temperature is 4°C for the solid form.[2] For solutions, storage at

-20°C for one month or -80°C for six months is advised.[2]

Spill Management:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing full PPE, cover the spill with an absorbent material like diatomite or a

universal binder.[2]

Clean-up: Carefully sweep or scoop up the absorbed material into a suitable container for

disposal.[3][4] Decontaminate the spill area with alcohol.[2]

Disposal: Dispose of the contaminated waste according to local, state, and federal

regulations.

Disposal:

Dispose of unused Catharanthine Tartrate and any contaminated materials through a

licensed professional waste disposal company.[3] Do not allow the substance to enter drains

or water sources.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-N0252A/Catharanthine-Tartrate-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b15577688?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-N0252A/Catharanthine-Tartrate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0252A/Catharanthine-Tartrate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0252A/Catharanthine-Tartrate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0252A/Catharanthine-Tartrate-SDS-MedChemExpress.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717933100000007504084876823870095/C0378_MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ61801MC&productDescription=CANTHARIDIN%2C+98%25+100MG&vendorId=VN00024248&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-N0252A/Catharanthine-Tartrate-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b15577688?utm_src=pdf-body
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717933100000007504084876823870095/C0378_MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of Catharanthine
Tartrate

Preparation

Handling (in Fume Hood)

Cleanup & Doffing

Waste Disposal

Spill Response

Review SDS

Inspect & Don PPE

Weigh Compound

Proceed to handling

Transfer & Prepare Solution

Decontaminate Work Area

After experiment

Evacuate Area

If spill occurs

Doff PPE

Wash Hands Thoroughly

Collect Contaminated Waste

Dispose via Licensed Service

Don Full PPE

Contain Spill

Clean & Decontaminate

Dispose of Waste
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Click to download full resolution via product page

Caption: Workflow for the safe handling and spill response for Catharanthine Tartrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

